![molecular formula C18H16N2S2 B3032430 Benzenamine, 4,4'-[1,4-phenylenebis(thio)]bis- CAS No. 17619-11-3](/img/structure/B3032430.png)
Benzenamine, 4,4'-[1,4-phenylenebis(thio)]bis-
Overview
Description
“Benzenamine, 4,4’-[1,4-phenylenebis(thio)]bis-” is a chemical compound . It contains a total of 38 atoms; 16 Hydrogen atoms, 18 Carbon atoms, 2 Nitrogen atoms, and 2 Sulfur atoms . It also contains a total of 40 bonds; 24 non-H bonds, 18 multiple bonds, 4 rotatable bonds, 18 aromatic bonds, 3 six-membered rings, 2 primary amines (aromatic) .
Molecular Structure Analysis
The molecular structure of “Benzenamine, 4,4’-[1,4-phenylenebis(thio)]bis-” is quite complex. It includes 3-dimensional (3D) molecular structures, molecular surfaces, molecular orbitals, and an optimized 3D structure datafile (SDF/MOL File) .Scientific Research Applications
Polymer Chemistry and Materials Science
- Epoxy Resins and Adhesives : 4,4’-[1,4-phenylenebis(thio)]bis-benzenamine serves as a curing agent for epoxy resins. When combined with epoxy monomers, it forms cross-linked networks, enhancing mechanical strength, chemical resistance, and thermal stability in adhesives, coatings, and composite materials .
- Thermosetting Polymers : Its reactivity with epoxy groups allows it to participate in polymerization reactions, leading to robust thermosetting polymers. These materials find applications in aerospace, automotive, and construction industries .
Electronics and Conductive Materials
- Organic Semiconductors : Researchers explore 4,4’-(1,4-Phenylenebis(sulfanediyl))dianiline as a building block for organic semiconductors. Its π-conjugated structure facilitates charge transport, making it suitable for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs) .
- Conductive Polymers : Incorporating this compound into conductive polymers enhances their electrical conductivity. Potential applications include flexible electronics, sensors, and energy storage devices .
Biomedical and Pharmaceutical Research
- Antioxidant Properties : 4,4’-[1,4-phenylenebis(thio)]bis-benzenamine exhibits antioxidant activity. Researchers investigate its potential in mitigating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions .
- Drug Delivery Systems : Its functional groups allow for modification and conjugation with drug molecules. Scientists explore its use in targeted drug delivery systems, improving therapeutic efficacy and minimizing side effects .
Photoluminescent Materials
- Fluorescent Dyes and Probes : The compound’s aromatic structure contributes to its photoluminescent properties. It can serve as a fluorescent dye or probe in biological imaging, environmental monitoring, and material science .
Catalysis and Green Chemistry
- Metal-Organic Frameworks (MOFs) : Researchers incorporate 4,4’-(1,4-Phenylenebis(sulfanediyl))dianiline into MOFs for catalytic applications. These porous materials exhibit high surface area and tunable reactivity, making them useful in gas separation, adsorption, and heterogeneous catalysis .
- Sustainable Synthesis : Its use in green chemistry involves designing eco-friendly synthetic routes. By employing this compound, researchers aim to reduce hazardous reagents and minimize environmental impact .
Photovoltaics and Solar Cells
- Dye-Sensitized Solar Cells (DSSCs) : Researchers explore its incorporation into DSSCs as a sensitizer. Its absorption properties in the visible spectrum can enhance solar energy conversion efficiency .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[4-(4-aminophenyl)sulfanylphenyl]sulfanylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2S2/c19-13-1-5-15(6-2-13)21-17-9-11-18(12-10-17)22-16-7-3-14(20)4-8-16/h1-12H,19-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPVZSJGTRGMMCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)SC2=CC=C(C=C2)SC3=CC=C(C=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90487265 | |
Record name | Benzenamine, 4,4'-[1,4-phenylenebis(thio)]bis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90487265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenamine, 4,4'-[1,4-phenylenebis(thio)]bis- | |
CAS RN |
17619-11-3 | |
Record name | Benzenamine, 4,4'-[1,4-phenylenebis(thio)]bis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90487265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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